Cas no 61546-88-1 (2H-Quinolizinium, octahydro-1-oxo-5-(phenylmethyl)-, bromide)

• Product Name: 2H-Quinolizinium, octahydro-1-oxo-5-(phenylmethyl)-, bromide
• CAS No: 61546-88-1
• MF: C₁₆H₂₂BrNO
• MW: 324.255983829498
• CID: 475369
• PubChem ID: 12342729
• Update Time: 2025-04-19

2H-Quinolizinium, octahydro-1-oxo-5-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizinium, octahydro-1-oxo-5-(phenylmethyl)-, bromide
• 5-benzyl-2,3,4,6,7,8,9,9a-octahydroquinolizin-5-ium-1-one,bromide
• 5-Benzyl-1-oxooctahydro-2H-quinolizin-5-ium bromide
• 61546-88-1
• DTXSID70492256

• Inchi： 1S/C16H22NO.BrH/c18-16-10-6-12-17(11-5-4-9-15(16)17)13-14-7-2-1-3-8-14;/h1-3,7-8,15H,4-6,9-13H2;1H/q+1;/p-1
• InChI Key： JAHGUSWGOBBPMD-UHFFFAOYSA-M
• SMILES： [Br-].O=C1CCC[N+]2(CC3C=CC=CC=3)CCCCC21

Computed Properties

• Exact Mass: 300.9163
• Monoisotopic Mass: 323.08848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07